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Compound of Interest

Compound Name: 3-Methoxytangeretin

Cat. No.: B1649344

An In-depth Technical Guide to 3-
Methoxytangeretin

This technical guide provides a comprehensive overview of the chemical properties of 3-
Methoxytangeretin, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identifiers and Properties

3-Methoxytangeretin is a polymethoxylated flavone, a type of flavonoid compound. It is
characterized by the presence of multiple methoxy groups attached to the basic flavone
structure. The following table summarizes its key chemical identifiers and properties.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1649344?utm_src=pdf-interest
https://www.benchchem.com/product/b1649344?utm_src=pdf-body
https://www.benchchem.com/product/b1649344?utm_src=pdf-body
https://www.benchchem.com/product/b1649344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value
CAS Number 34170-18-8[1]
3,5,6,7,8-pentamethoxy-2-(4-
IUPAC Name
methoxyphenyl)chromen-4-one[1]
Molecular Formula C21H2208[1][2]
Molecular Weight 402.4 g/mol [1]

COC1=CC=C(C=C1)C2=C(C(=0)C3=C(02)C(=
C(C(=C30C)0OC)0OC)0C)OC]1]

Canonical SMILES

INChl=1S/C21H2208/c1-23-12-9-7-11(8-10-
InChl 12)15-18(25-3)14(22)13-16(24-2)19(26-4)21(28-
6)20(27-5)17(13)29-15/h7-10H,1-6H3[1][2]

InChlKey OBIOZWXPDBWYHB-UHFFFAOY SA-N[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or specific assays involving 3-
Methoxytangeretin are crucial for reproducible research. The following sections would
typically detail these methodologies.

(At present, specific, detailed experimental protocols for 3-Methoxytangeretin are not
available in the provided search results. Further literature review would be required to populate
this section.)

Biological Activity and Signaling Pathways

3-Methoxytangeretin, like other flavonoids, is investigated for its potential biological activities.
Understanding its mechanism of action often involves elucidating its role in cellular signaling
pathways.

(Specific signaling pathways modulated by 3-Methoxytangeretin are not detailed in the initial
search results. A hypothetical workflow for investigating such a pathway is presented below.)
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Caption: A generalized workflow for assessing the inhibitory effect of 3-Methoxytangeretin on
a target kinase and its downstream signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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